Cas no 31827-84-6 (Ethanone, 1-(3,5-diiodo-4-methoxyphenyl)-)

• Product Name: Ethanone, 1-(3,5-diiodo-4-methoxyphenyl)-
• CAS No: 31827-84-6
• MF: C₉H₈I₂O₂
• MW: 401.967567443848
• CID: 1448626
• PubChem ID: 5132745
• Update Time: 2025-04-20

Ethanone, 1-(3,5-diiodo-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,5-diiodo-4-methoxyphenyl)-
• 1-(3,5-diiodo-4-methoxyphenyl)ethanone
• DTXSID90408632
• SCHEMBL22991541
• 31827-84-6

• Inchi： 1S/C9H8I2O2/c1-5(12)6-3-7(10)9(13-2)8(11)4-6/h3-4H,1-2H3
• InChI Key： ZRBKJOVGIPJQOS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=O)C=C(C=1OC)I

Computed Properties

• Exact Mass: 401.86044
• Monoisotopic Mass: 401.86137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones